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Compound of Interest

Compound Name: Cyantraniliprole

Cat. No.: B1669382

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate of
cyantraniliprole, a second-generation anthranilic diamide insecticide. Cyantraniliprole is
utilized for the control of a broad spectrum of chewing and sucking insect pests on a variety of
crops, including vegetables, fruits, and turf.[1][2] Its mode of action involves the activation of
insect ryanodine receptors, leading to muscle paralysis and eventual death of the target pest.
[1][2][3] This document summarizes key quantitative data, details experimental methodologies
from cited studies, and visualizes critical pathways and workflows to facilitate a deeper
understanding of the compound's behavior in the environment.

Physicochemical Properties

Cyantraniliprole's environmental behavior is influenced by its inherent physicochemical
properties. It is characterized by moderate water solubility, which is pH-dependent, and very
low volatility.[3]
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Property Value Source

~17 mg/L (pH 4), ~12 mg/L (pH
Water Solubility oL (pH ) ? ® [2][3]
7), ~6 mg/L (pH 9) at 20°C

Vapor Pressure < 3.85x 1077 mm Hg [1]

Henry's Law Constant 1.7 x 1078 atm m3/mole [1]

log Kow (Octanol-Water
iy . 1.9 [2]
Partition Coefficient)

Degradation and Dissipation in the Environment

Cyantraniliprole degrades in the environment through a combination of biotic and abiotic
processes, including microbial metabolism, hydrolysis, and photolysis. The rate of degradation
is influenced by factors such as soil type, temperature, moisture, and sunlight exposure.

Soil
In the soil environment, cyantraniliprole dissipates through microbial degradation and, to a
lesser extent, photolysis on the soil surface.

Table 1: Soil Dissipation of Cyantraniliprole
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Condition Half-life (DTso) Source
Aerobic Metabolism 16.2 to 89.4 days [1]
Anaerobic Metabolism 4.3 days [1]

Soil Photolysis (Moist) 12.5 days [1]

Soil Photolysis (Air-dried) 308 days [1]

Field Dissipation 16.9 to 51.3 days [4]

Field Dissipation (Pakchoi) 8.7 to 18.2 days [51[6]
Field Dissipation (Grape

Rhizosphere) 15 to 21 days [7]

Field Dissipation (Tomato) 5.92 days

Under aerobic conditions, half-lives can range from 16.2 to 89.4 days.[1] Anaerobic
degradation is more rapid, with a reported half-life of 4.3 days.[1] Phototransformation on moist
soil surfaces can be a significant route of dissipation, with a DTso of 12.5 days; however, in air-
dried soil, photolysis is substantially slower (DTso of 308 days).[1] Field dissipation studies
have shown DTso values ranging from 16.9 to 51.3 days.[4] In specific crop settings, half-lives
have been observed to be between 8.7 and 18.2 days in pakchoi soil and 15 to 21 days in
grape rhizosphere soil.[5][6][7][8]

Aguatic Systems

In aquatic environments, hydrolysis and photolysis are the primary mechanisms of
cyantraniliprole degradation.

Table 2: Aquatic Dissipation of Cyantraniliprole
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Half-life (DTso) /

Process Condition Dissipation Time Source
(DT90)
Hydrolysis pH 4, 20°C DTso: 260.5 days [3]
pH 7, 20°C DTso: 60.7 days [3]
pH 9, 20°C DTso: 1.77 days [3]
DTso: 212 days, DToo:
pH 4, 25°C [9]
705 days
pH 9 DTso: 0.86 days [1]

Aqueous Photolysis

Natural Water, 25°C

DTso: 0.22 days, DToo:
[9]

0.72 days
DTso: 0.17 days, DToo:
pH 4 Buffer, 25°C [9]
0.57 days
Aqueous Environment  Half-life: 7.9 hours [1]
Aerobic Aquatic
) 3.9to 25.1 days [1]
Metabolism

Anaerobic Aquatic

Metabolism

2.4 to 12 days

[1]

Hydrolysis of cyantraniliprole is highly pH-dependent. It is relatively stable under acidic
conditions (DTso of 260.5 days at pH 4 and 20°C) but degrades rapidly under alkaline
conditions (DTso of 1.77 days at pH 9 and 20°C).[3] Photodegradation in water is a major
pathway for dissipation, with reported half-lives as short as 7.9 hours.[1] In natural water under
continuous artificial sunlight, the DTso was found to be 0.22 days.[9] Aerobic and anaerobic
metabolism in aquatic systems also contribute to its degradation, with half-lives ranging from
3.9to 25.1 days and 2.4 to 12 days, respectively.[1]

Mobility in Soil

The mobility of cyantraniliprole in soil is considered to be medium to high.[3] This suggests a
potential for leaching into groundwater, a concern that has been noted in risk assessments.[1]
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The mobility of its degradation products varies, with some being more mobile than the parent

compound.[1][3]

Table 3: Soil Mobility of Cyantraniliprole and its Metabolites

Compound

Adsorption
Coefficient (Kfoc)
(mLl/g)

Mobility
Classification

Source

Cyantraniliprole

241 (Adsorption)

Medium to High

[1]3]

Highly to Very Highly

IN-JSE76 25 _ [3]
Mobile
Highly to Very Highl
IN-K5A79 36 g_y y Ry [3]
Mobile
Slightly Immobile to
IN-J9Z38 4774 _ [3]
Immobile
Slightly Immobile to
IN-QKV54 4120 [3]

Immobile

Degradation Pathways and Major Metabolites

The degradation of cyantraniliprole in the environment leads to the formation of several

metabolites. The primary transformation pathways include ring closure, N-demethylation, and

hydroxylation.[10]

A number of major degradation products have been identified, including IN-J9Z38, IN-NXX69,
IN-QKV54, IN-NXX70, and IN-QKV55.[1][9] Of these, IN-J9Z38 is frequently reported as a
major metabolite in soil and water.[2][7][11][12] Some of the major degradates are more

persistent and mobile than the parent compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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